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Compound of Interest

Compound Name: K03861

Cat. No.: B1684544

This document provides critical safety and logistical information for the proper disposal of
K03861 (also known as AUZ454), a potent type || CDK2 inhibitor. The following procedures are
intended for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting.

Safety and Handling Profile

K03861 is classified as a toxic compound and requires careful handling by personnel trained in
the management of potent active pharmaceutical ingredients. It is a moderate to severe irritant
to the skin and eyes.[1] Adherence to appropriate safety protocols is mandatory to prevent
exposure and ensure a safe laboratory environment.
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Chemical and Physical Properties

Safety and Handling Precautions

Chemical Name: N-[4-[(2-amino-4-
pyrimidinyl)oxy]phenyl]-N'-[4-[(4-methyl-1-
piperazinyl)methyl]-3-

(trifluoromethyl)phenyljurea

Hazard Description: Toxic. Moderate to severe

skin and eye irritant.[1]

CAS Registry Number: 853299-07-7

Personal Protective Equipment (PPE): Wear
protective clothing, safety glasses, and

chemical-resistant gloves.[1]

Molecular Formula: C24H26F3N702

Handling: Avoid inhalation, and contact with

skin, eyes, and clothing.[1]

Molecular Weight: 501.50

Engineering Controls: Use in a well-ventilated

area, preferably a chemical fume hood.

Experimental Protocol: Disposal of KO3861

The following protocol outlines the step-by-step procedure for the safe disposal of KO3861.

This protocol is based on general guidelines for hazardous chemical waste and should be

adapted to comply with institutional and local regulations.

Materials:

o Appropriate Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-

resistant gloves

¢ Chemical fume hood

e Hazardous waste container (clearly labeled)

o Sealing materials for the waste container

 Spill kit for potent compounds
Procedure:

e Preparation:
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o Ensure all personnel involved in the disposal process are trained in handling potent
compounds and are familiar with the facility's hazardous waste management plan.

o Don appropriate PPE before handling K03861.

o Perform all disposal-related activities within a certified chemical fume hood to minimize
inhalation exposure.

e Segregation of Waste:

o Do not mix KO3861 waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

o Segregate solid waste (e.g., contaminated gloves, weigh paper, pipette tips) from liquid
waste (e.g., unused solutions).

¢ Containment of Solid Waste:

o Collect all solid waste contaminated with KO3861 in a dedicated, leak-proof hazardous
waste container.

o The container must be clearly labeled with "Hazardous Waste" and the chemical name
"K03861".

e Containment of Liquid Waste:

o Collect all liquid waste containing KO3861 in a sealable, chemical-resistant container.

o The container should be clearly labeled with "Hazardous Waste," the chemical name
"K03861," and the approximate concentration and solvent used.

e Final Packaging and Storage:

o Securely seal the hazardous waste container.

o Store the sealed container in a designated, secure area for hazardous waste collection,
away from incompatible materials.
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o Arrange for pickup and disposal by a certified hazardous waste management vendor,
following your institution's procedures.

o Decontamination:

o Thoroughly decontaminate all surfaces and equipment that came into contact with KO3861
using an appropriate cleaning agent.

o Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous solid waste.
e Accidental Release:
o In the event of a spill, evacuate the immediate area.

o Wear a self-contained breathing apparatus and protective clothing to prevent contact with
skin and eyes.[1]

o Contain and clean up the spill using a spill kit appropriate for potent compounds.

o Collect all cleanup materials in a sealed container and dispose of them as hazardous
waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of KO3861.
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Caption: Logical workflow for the safe disposal of KO3861.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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